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Compound of Interest

Compound Name: 5-Bromo-2-methylaniline

Cat. No.: B1273131

An In-depth Technical Guide to 5-Bromo-2-methylaniline

This technical guide provides a comprehensive overview of the chemical compound 5-Bromo-
2-methylaniline, including its chemical structure, IUPAC name, physicochemical properties,
and a detailed experimental protocol for its synthesis. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Structure and Identification

IUPAC Name: 5-bromo-2-methylaniline[1][2]
Synonyms: 5-Bromo-o-toluidine, 2-Amino-4-bromotoluene[1][3]

The chemical structure of 5-Bromo-2-methylaniline consists of a benzene ring substituted
with a methyl group at the second position, an amino group, and a bromine atom at the fifth
position.

Chemical Formula: C7HsBrN[1]
SMILES String: Cclccc(Br)cc1N[4][5]

InChl Key: RXQNKKRGJJRMKD-UHFFFAOY SA-N[2][4]
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Physicochemical and Spectral Data

A summary of the key quantitative data for 5-Bromo-2-methylaniline is presented in the table
below for easy reference and comparison.

Property Value Reference
Molecular Weight 186.05 g/mol [3114]
CAS Number 39478-78-9 [1][4]

Brown oily product or
White/Colorless to

Appearance [6]
Yellow/Green

powder/lump/liquid

Melting Point 33 °C (lit.) [4][6]
Boiling Point 139 °C / 17 mmHg (lit.) [41[6]
Density 1.49 g/mL at 25 °C (lit.) [41[6]
Refractive Index n20/D 1.614 (lit.) [4]16]

Experimental Protocols
Synthesis of 5-Bromo-2-methylaniline[7]

This section details a common laboratory-scale synthesis of 5-Bromo-2-methylaniline.
Methodology:

o Reaction Setup: The reaction mixture is prepared and stirred at a constant temperature of 30
°C. The stirring is continued overnight to ensure the completion of the reaction.

e pH Adjustment: Upon completion, the pH of the reaction solution is adjusted to 10. This is
achieved by the careful addition of a 5 mol/L sodium hydroxide solution.

o Extraction: The reaction solution then undergoes extraction with ethyl acetate. This is
performed three times, using 30 mL of ethyl acetate for each extraction. The organic layers
from all three extractions are combined.
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» Washing and Drying: The combined organic phase is sequentially washed with brine (a
saturated salt solution). This washing step is repeated three times with 50 mL of brine each
time. Following the washing, the organic phase is dried over anhydrous sodium sulfate to
remove any residual water.

« |solation: The final step involves the concentration of the organic phase under reduced
pressure to remove the solvent.

Yield: Following these steps, 4 grams of 5-bromo-2-methylaniline was obtained as a brown
oily product, which corresponds to a 93% yield.[6]

Diagrams and Workflows

The following diagram illustrates the experimental workflow for the synthesis of 5-Bromo-2-
methylaniline.

Work-up

_— : Adjust pH to 10 Extract with — || Concentrate under
Stir at 30°C Overnight (5M NaOH) Ethyl Acetate (3x) ‘Wash with Brine (3x) Dry over Na2SO4 — Reduced Pressure

5-Bromo-2-methylaniline
(Brown Oily Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-methylaniline chemical structure and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273131#5-bromo-2-methylaniline-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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